4-(1H-tetrazol-1-yl)phenyl (4-ethylphenoxy)acetate
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Description
4-(1H-1,2,3,4-TETRAZOL-1-YL)PHENYL 2-(4-ETHYLPHENOXY)ACETATE is a compound that features a tetrazole ring and a phenyl acetate moiety. Tetrazoles are known for their diverse applications in medicinal chemistry, particularly due to their ability to form stable complexes with various biological targets . The compound’s unique structure allows it to participate in a variety of chemical reactions, making it valuable in both research and industrial applications.
Properties
Molecular Formula |
C17H16N4O3 |
|---|---|
Molecular Weight |
324.33 g/mol |
IUPAC Name |
[4-(tetrazol-1-yl)phenyl] 2-(4-ethylphenoxy)acetate |
InChI |
InChI=1S/C17H16N4O3/c1-2-13-3-7-15(8-4-13)23-11-17(22)24-16-9-5-14(6-10-16)21-12-18-19-20-21/h3-10,12H,2,11H2,1H3 |
InChI Key |
CXPLUOOIOWVRAQ-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC=C(C=C1)OCC(=O)OC2=CC=C(C=C2)N3C=NN=N3 |
Origin of Product |
United States |
Preparation Methods
The synthesis of 4-(1H-1,2,3,4-TETRAZOL-1-YL)PHENYL 2-(4-ETHYLPHENOXY)ACETATE typically involves the following steps:
Formation of the Tetrazole Ring: This can be achieved through a where azides react with alkynes in the presence of a copper catalyst.
Acetate Formation: The phenyl acetate moiety can be synthesized through esterification reactions involving phenol derivatives and acetic anhydride or acetyl chloride under acidic conditions.
Coupling Reaction: The final step involves coupling the tetrazole ring with the phenyl acetate moiety, often using a palladium-catalyzed cross-coupling reaction.
Chemical Reactions Analysis
4-(1H-1,2,3,4-TETRAZOL-1-YL)PHENYL 2-(4-ETHYLPHENOXY)ACETATE undergoes various chemical reactions:
Oxidation: The tetrazole ring can be oxidized using strong oxidizing agents like potassium permanganate.
Reduction: Reduction can be achieved using agents like lithium aluminum hydride.
Scientific Research Applications
This compound has several applications in scientific research:
Medicinal Chemistry: It is used in the development of drugs due to its ability to form stable complexes with biological targets.
Biological Studies: The compound is used in studies involving enzyme inhibition and receptor binding.
Industrial Applications: It is utilized in the synthesis of advanced materials and polymers.
Mechanism of Action
The mechanism of action of 4-(1H-1,2,3,4-TETRAZOL-1-YL)PHENYL 2-(4-ETHYLPHENOXY)ACETATE involves its interaction with biological targets through hydrogen bonding and hydrophobic interactions. The tetrazole ring binds to metal ions in enzymes, inhibiting their activity . The phenyl acetate moiety enhances the compound’s ability to penetrate biological membranes .
Comparison with Similar Compounds
Compared to other tetrazole derivatives, 4-(1H-1,2,3,4-TETRAZOL-1-YL)PHENYL 2-(4-ETHYLPHENOXY)ACETATE is unique due to its dual functional groups, which allow it to participate in a wider range of chemical reactions. Similar compounds include:
1H-1,2,4-Triazole derivatives: Known for their anticancer properties.
1H-Tetrazole derivatives: Used in DNA synthesis and as pharmaceutical intermediates.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
